Cas no 71095-77-7 (Hexanedioic acid, bis(2,4-dinitrophenyl) ester)

• Product Name: Hexanedioic acid, bis(2,4-dinitrophenyl) ester
• CAS No: 71095-77-7
• MF: C₁₈H₁₄N₄O₁₂
• MW: 478.32336473465
• CID: 546048
• PubChem ID: 12772737
• Update Time: 2025-04-19

Hexanedioic acid, bis(2,4-dinitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, bis(2,4-dinitrophenyl) ester
• bis(2,4-dinitrophenyl) hexanedioate
• 71095-77-7
• DTXSID70509499

• Inchi： 1S/C18H14N4O12/c23-17(33-15-7-5-11(19(25)26)9-13(15)21(29)30)3-1-2-4-18(24)34-16-8-6-12(20(27)28)10-14(16)22(31)32/h5-10H,1-4H2
• InChI Key： WSLUEWGGVMJBFV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C(CCCCC(=O)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 478.06082
• Monoisotopic Mass: 478.06082189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 236Ų

Experimental Properties

• PSA: 225.16